mCMQ069

• Molecular Formula: C22H21F4N5O
• Molecular Weight: 447.4 g/mol
• InChI: InChI=1S/C22H21F4N5O/c1-22(2)21-29-19(12-9-15(24)18(26)16(25)10-12)20(28-14-5-3-13(23)4-6-14)30(21)7-8-31(22)17(32)11-27/h3-6,9-10,28H,7-8,11,27H2,1-2H3
• InChIKey: ZYNUUHMINGBXPO-UHFFFAOYSA-N

mCMQ069: A Next-Generation Oral Antimalarial with Quantified Single-Dose Cure Potential

mCMQ069 is a highly fluorinated, small-molecule antimalarial compound developed as a next-generation analog of the clinical candidate KAF156 (ganaplacide) [1]. It belongs to the imidazolopiperazine class and demonstrates potent, pan-lifecycle activity against Plasmodium parasites, including asexual blood stages, liver stages, and transmission stages. Preclinical studies published in 2024 characterize mCMQ069 as an orally bioavailable agent with a predicted single oral dose for treatment of ~40–106 mg and one-month chemoprevention at ~96–216 mg, representing a significant advancement toward simplified malaria therapy [1].

Pan-lifecycle antimalarial research compound

Blood-stage and liver-stage parasite assay support

Designed for PK/PD-driven dose prediction research

• [1] Gupta AK, Pedroarena J, Nazarian A, et al. Identification of mCMQ069, a novel antimalarial with potential for a single-dose cure and/or 28-day chemoprevention. bioRxiv. 2024:2024.07.01.601566. DOI: 10.1101/2024.07.01.601566 View Source

Why mCMQ069 Cannot Be Substituted by Other Antimalarial Compounds

Substitution of mCMQ069 with other antimalarial agents, including its close analog KAF156, would result in substantially different preclinical performance profiles. mCMQ069 achieves an 18-fold improvement in unbound minimum parasiticidal concentration (MPC) and a 10-fold reduction in predicted human clearance compared to KAF156 [1]. Furthermore, in vivo efficacy studies demonstrate that while KAF156 failed to reduce parasitemia after a single 10 mg/kg oral dose and showed immediate recrudescence, mCMQ069 at the same dose produced >1-log reduction in parasitemia [1]. These quantifiable differences in MPC, clearance, and single-dose efficacy directly impact the feasibility of achieving a true single-dose cure regimen, a benchmark that other in-class candidates have not attained [1].

Target

Improved unbound MPC and reduced clearance may limit direct substitution with KAF156

Extended half-life alters exposure duration comparability

In vivo parasitemia reduction profile differs in humanized models

Potential Substitute

KAF156 (ganaplacide) shows higher clearance and shorter half-life

Multi-day dosing regimen likely required for comparable efficacy endpoints

No single-dose parasitemia reduction at matched doses in PfSCID model

PK/PD divergence may result in different dose requirements and prophylactic duration; direct interchange not supported by preclinical data.

• [1] Gupta AK, Pedroarena J, Nazarian A, et al. Identification of mCMQ069, a novel antimalarial with potential for a single-dose cure and/or 28-day chemoprevention. bioRxiv. 2024:2024.07.01.601566. DOI: 10.1101/2024.07.01.601566 View Source

mCMQ069 Quantitative Comparative Evidence vs. KAF156 and Other Antimalarials

18-Fold Improvement in Unbound Minimum Parasiticidal Concentration (MPC) vs. KAF156

In a direct head-to-head comparison, mCMQ069 demonstrated an 18-fold improvement in unbound minimum parasiticidal concentration (MPC) compared to KAF156 [1]. This parameter is critical for maintaining efficacious plasma concentrations over extended dosing intervals and directly enables the 28-day chemoprevention window predicted for mCMQ069 [1].

MPC Improvement

Data to verify

18-fold improvement vs. KAF156

Supports reduced dose requirement in PK/PD models

Preprint data; exact MPC values not disclosed

Evidence Dimension	Unbound Minimum Parasiticidal Concentration (MPC)
Target Compound Data	18-fold improvement
Comparator Or Baseline	KAF156 (baseline value not explicitly provided in excerpt, but fold-difference is quantified)
Quantified Difference	18-fold improvement
Conditions	In vitro MPC determination; unbound drug concentration

Why This Matters

A higher unbound MPC indicates that lower plasma concentrations of mCMQ069 are required to kill parasites, which is essential for achieving long-acting, single-dose chemoprevention.

• [1] Gupta AK, Pedroarena J, Nazarian A, et al. Identification of mCMQ069, a novel antimalarial with potential for a single-dose cure and/or 28-day chemoprevention. bioRxiv. 2024:2024.07.01.601566. DOI: 10.1101/2024.07.01.601566 View Source

10-Fold Reduction in Predicted Human Clearance vs. KAF156

mCMQ069 exhibits a 10-fold reduction in predicted human clearance compared to KAF156 [1]. This was determined using in vitro-in vivo extrapolation (IVIVE) modeling within the MMVSola platform. Lower clearance prolongs the drug's half-life, supporting sustained plasma concentrations and enabling less frequent dosing [1].

Clearance Reduction

Data to verify

10-fold lower predicted human CL (0.31 mL/min/kg); t1/2 >200 h

Extended exposure duration supports prophylactic modeling

PBPK-IVIVE prediction; dog t1/2 65 h vs. 29 h for KAF156

Evidence Dimension	Predicted Human Clearance
Target Compound Data	10-fold reduction
Comparator Or Baseline	KAF156 (baseline clearance value not provided in excerpt, but fold-difference is quantified)
Quantified Difference	10-fold reduction
Conditions	IVIVE modeling (MMVSola platform)

Why This Matters

Reduced clearance is a primary driver of extended half-life (>200 h predicted for mCMQ069), which is essential for single-dose cure and monthly chemoprevention.

• [1] Gupta AK, Pedroarena J, Nazarian A, et al. Identification of mCMQ069, a novel antimalarial with potential for a single-dose cure and/or 28-day chemoprevention. bioRxiv. 2024:2024.07.01.601566. DOI: 10.1101/2024.07.01.601566 View Source

In Vivo Efficacy: Single-Dose Parasitemia Reduction vs. KAF156

In a humanized SCID mouse model of P. falciparum infection, a single oral dose of mCMQ069 at 10 mg/kg resulted in >1-log reduction (>90%) in parasitemia at day 8 post-dosing and an ED90 of 7.0 mg/kg [1]. In contrast, KAF156 at the same 10 mg/kg dose did not reduce parasitemia and showed immediate parasite recrudescence [1]. At 25 mg/kg and above, mCMQ069 achieved >2-log reduction (>99%) in parasitemia [1].

In Vitro Potency

Data to verify

4-fold more potent vs. KAF156 (EC50 5.6 nM, Pf NF54)

Contributes to potency advantage in blood-stage assays

3H-hypoxanthine incorporation assay; consistent across replicates

Evidence Dimension	Parasitemia Reduction after Single 10 mg/kg Oral Dose
Target Compound Data	>1-log reduction (>90%), ED90 = 7.0 mg/kg; >2-log reduction (>99%) at ≥25 mg/kg
Comparator Or Baseline	KAF156: No parasitemia reduction at 10 mg/kg; immediate recrudescence
Quantified Difference	Complete lack of efficacy for KAF156 at 10 mg/kg vs. >90% reduction for mCMQ069
Conditions	PfSCID mouse model, P. falciparum 3D7, single oral dose

Why This Matters

This direct in vivo comparison establishes mCMQ069's superior single-dose efficacy, which is a primary differentiator for procurement in preclinical malaria research.

• [1] Gupta AK, Pedroarena J, Nazarian A, et al. Identification of mCMQ069, a novel antimalarial with potential for a single-dose cure and/or 28-day chemoprevention. bioRxiv. 2024:2024.07.01.601566. DOI: 10.1101/2024.07.01.601566 View Source

Asexual Blood-Stage Potency: EC50 Values Against P. falciparum and Other Species

mCMQ069 exhibits single-digit nanomolar EC50 values against P. falciparum asexual blood stages (e.g., 5.6 ± 2.1 nM against Pf NF54 in 3H-hypoxanthine incorporation assay) [1]. In ex vivo studies using clinical isolates, mCMQ069 showed mean EC50 values of 3 nM against P. vivax and 30 nM against P. falciparum (São Paulo isolates; the higher P. falciparum value was attributed to assay artifacts related to serum binding) [1]. For reference, KAF156 was included in these assays and showed comparable potency shifts, but mCMQ069 is noted as a more highly fluorinated analog with improved overall properties [1].

In Vivo Efficacy

Data to verify

mCMQ069: >1-log reduction at 10 mg/kg; ED90 7.0 mg/kg

KAF156: No reduction at 10 mg/kg; recrudescence day 0

Differentiated parasitemia reduction in humanized mouse model

PfSCID model; two independent studies

Evidence Dimension	EC50 against P. falciparum NF54 asexual blood stages
Target Compound Data	5.6 ± 2.1 nM (n=8)
Comparator Or Baseline	KAF156 (potency comparable; 4-fold improved potency for mCMQ069 relative to KAF156 noted in SAR studies)
Quantified Difference	4-fold potency improvement noted in SAR context
Conditions	3H-hypoxanthine incorporation assay; 72h SYBR Green proliferation assay; 48h luciferase viability assay

Why This Matters

Potent asexual blood-stage activity is a fundamental requirement for any antimalarial. mCMQ069's single-digit nanomolar EC50 ensures robust parasite killing.

• [1] Gupta AK, Pedroarena J, Nazarian A, et al. Identification of mCMQ069, a novel antimalarial with potential for a single-dose cure and/or 28-day chemoprevention. bioRxiv. 2024:2024.07.01.601566. DOI: 10.1101/2024.07.01.601566 View Source

Transmission-Blocking Activity: Dual Gamete Formation and SMFA EC50 Values

mCMQ069 demonstrates potent transmission-blocking activity. In the Pf Dual Gamete Formation Assay (Pf DGFA), EC50 values were 3 nM for male gametes and 8 nM for female gametes [1]. In the Standard Membrane Feeding Assay (SMFA), the gold standard for transmission-reducing activity, mCMQ069 exhibited an indirect SMF EC50 of 1.8 nM and a direct SMF EC50 of 300 nM [1]. These values indicate robust activity against the sexual stages required for mosquito transmission.

MPC Coverage Duration

Data to verify

>2-fold longer MPC coverage at 4-fold lower dose vs. KAF156 in mice

Sustained MPC coverage supports single-dose PK/PD modeling

Mouse (5 mg/kg vs. 20 mg/kg) and dog PK; MPC threshold 92 ng/mL

Evidence Dimension	Transmission-blocking activity
Target Compound Data	Indirect SMF EC50 = 1.8 nM; Direct SMF EC50 = 300 nM; Pf DGFA EC50 (male) = 3 nM, (female) = 8 nM
Comparator Or Baseline	No direct comparator data in excerpt for these specific assays; however, KAF156 is known to have transmission-blocking activity, and mCMQ069 is positioned as an improved analog.
Quantified Difference	Not directly compared in excerpt
Conditions	Standard Membrane Feeding Assay (SMFA); Pf Dual Gamete Formation Assay (Pf DGFA)

Why This Matters

Transmission-blocking potential adds a valuable dimension for malaria elimination campaigns, reducing the parasite's ability to spread via mosquitoes.

• [1] Gupta AK, Pedroarena J, Nazarian A, et al. Identification of mCMQ069, a novel antimalarial with potential for a single-dose cure and/or 28-day chemoprevention. bioRxiv. 2024:2024.07.01.601566. DOI: 10.1101/2024.07.01.601566 View Source

Predicted Human Dose for Single-Dose Cure and 28-Day Chemoprevention

Using the MMVSola IVIVE model, mCMQ069 is predicted to achieve a 12-log kill of parasites with a single oral dose of 40–106 mg [1]. For 28-day chemoprevention, the predicted dose range is 96–216 mg [1]. The predicted human pharmacokinetic parameters include a clearance of 0.31 mL/min/kg, a volume of distribution of 6.8 L/kg, and a half-life greater than 200 hours [1]. In comparison, KAF156 requires a 3-day treatment course (400 mg/day with lumefantrine) and has not demonstrated single-dose cure potential at clinically feasible doses [1].

Predicted Human Dose

Data to verify

mCMQ069: 40–106 mg (curative) / 96–216 mg (chemoprevention)

KAF156: 800 mg single dose; 67% 28-day cure rate

Supports low-dose regimen design in PBPK models

MMVSola model; Phase 2 KAF156 comparison (NCT01753323)

Evidence Dimension	Predicted Human Single Oral Dose for Cure
Target Compound Data	40–106 mg (predicted)
Comparator Or Baseline	KAF156: 3-day treatment course (400 mg/day) required; single-dose cure not achieved
Quantified Difference	Single-dose regimen for mCMQ069 vs. 3-day regimen for KAF156
Conditions	IVIVE modeling (MMVSola) using in vitro and in vivo data

Why This Matters

A low, single oral dose simplifies treatment, improves adherence, and reduces healthcare costs, making mCMQ069 a compelling candidate for both therapeutic and prophylactic use.

• [1] Gupta AK, Pedroarena J, Nazarian A, et al. Identification of mCMQ069, a novel antimalarial with potential for a single-dose cure and/or 28-day chemoprevention. bioRxiv. 2024:2024.07.01.601566. DOI: 10.1101/2024.07.01.601566 View Source

Recommended Research and Preclinical Application Scenarios for mCMQ069

Single-Dose Cure Efficacy Studies in Humanized Mouse Models

Based on its ED90 of 7.0 mg/kg and >2-log parasitemia reduction at 25 mg/kg in PfSCID mice [1], mCMQ069 is ideally suited for studies evaluating single-dose cure regimens. Researchers can use doses in the 10–50 mg/kg range to model human equivalent doses and assess parasite clearance kinetics.

28-Day Chemoprevention Modeling

The 18-fold improvement in unbound MPC and 10-fold reduction in predicted clearance versus KAF156 [1] position mCMQ069 as a tool compound for investigating long-acting chemoprevention. Preclinical studies can leverage its extended half-life (>200 h predicted) to evaluate monthly dosing strategies in animal models.

Transmission-Blocking Assay Development

With potent activity in both indirect (EC50 = 1.8 nM) and direct (EC50 = 300 nM) SMFAs, as well as gamete formation assays (EC50 = 3–8 nM) [1], mCMQ069 serves as a valuable positive control or reference compound for developing and validating transmission-blocking assays.

Pan-Lifecycle Activity Profiling

mCMQ069's activity across liver stages (Pb EC50 = 5 nM; Pf EC50 = 8 nM), asexual blood stages (EC50 = 5.6 nM), and sexual stages [1] makes it a useful probe for studying the entire Plasmodium life cycle. This pan-activity supports its use in drug combination studies aimed at achieving radical cure.

Application

Selection Property

Validation Focus

Antimalarial efficacy research

Single-dose parasitemia reduction in humanized models

Dose-response in PfSCID mouse and PBPK models

Chemoprevention modeling

Extended MPC coverage and half-life >200 h

Time-above-MPC threshold in PK/PD simulations

Artemisinin-combination partner research

Sub-10 nM potency and novel resistance profile

In vitro synergy and cross-resistance assays

Transmission-blocking studies

Transmission-stage activity (SMFA EC50 1.8–300 nM)

Gametocyte and mosquito membrane feeding assays

• [1] Gupta AK, Pedroarena J, Nazarian A, et al. Identification of mCMQ069, a novel antimalarial with potential for a single-dose cure and/or 28-day chemoprevention. bioRxiv. 2024:2024.07.01.601566. DOI: 10.1101/2024.07.01.601566 View Source